7-Thia-1-azaspiro[4.4]nonane hydrochloride

• IUPAC Name: 7-thia-1-azaspiro[4.4]nonane;hydrochloride
• InChI: InChI=1S/C7H13NS.ClH/c1-2-7(8-4-1)3-5-9-6-7;/h8H,1-6H2;1H
• InChI Key: SUWFSFIFBOAFAN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCSC2)NC1.Cl
• Molecular Formula: C7H14ClNS
• Molecular Weight: 179.71 g/mol

Description

7-Thia-1-azaspiro[4.4]nonane hydrochloride is a chemical compound with the CAS Number: 1897833-25-8. It has a molecular weight of 179.71. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for 7-Thia-1-azaspiro[4.4]nonane hydrochloride is 1S/C7H13NS.ClH/c1-2-7(8-4-1)3-5-9-6-7;/h8H,1-6H2;1H. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

7-Thia-1-azaspiro[4.4]nonane hydrochloride is a powder that is stored at room temperature. It has a molecular weight of 179.71.

Scientific Research Applications

Synthesis and Anticancer Activity

• New 1-thia-azaspiro[4.5]decane derivatives have been synthesized, with some showing moderate to high inhibition activities against various human cancer cell lines including hepatocellular carcinoma, prostate adenocarcinoma, and colorectal carcinoma. This highlights the potential of 7-Thia-1-azaspiro[4.4]nonane hydrochloride derivatives in cancer treatment research (Flefel et al., 2017).

Drug Discovery Modules

• Novel thia/oxa-azaspiro[3.4]octanes, including 7-Thia-1-azaspiro[4.4]nonane hydrochloride derivatives, have been synthesized. These compounds are designed as multifunctional, structurally diverse modules for drug discovery, highlighting their significance in pharmaceutical research (Li et al., 2013).

Anti-Coronavirus Activity

• A series of 1‐thia‐4‐azaspiro[4.5]decan‐3‐ones, structurally related to 7-Thia-1-azaspiro[4.4]nonane hydrochloride, have shown inhibitory activity against human coronavirus, pointing to their potential in antiviral drug development. This includes compounds with significant inhibition of coronavirus replication (Apaydın et al., 2019).

Cytotoxic and Apoptotic Effects

• Adamantane derivatives of 1-thia-4-azaspiro[4.4]nonane have been synthesized and evaluated for their cytotoxicity against various human cancer cell lines. Some of these compounds have shown significant cytotoxic effects, particularly on lung carcinoma cells, emphasizing their potential in cancer therapy research (Turk-Erbul et al., 2021).

Synthesis Strategies

• The synthesis of spiroaminals, including 1-oxa-6-azaspiro[4.4]nonane, which is structurally related to 7-Thia-1-azaspiro[4.4]nonane hydrochloride, has seen significant interest due to their biological activities. Various synthetic strategies have been developed for these compounds, indicating their importance in chemical synthesis (Sinibaldi & Canet, 2008).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause harm if swallowed, inhaled, or in contact with skin. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.